Cas no 59169-44-7 (4(3H)-Quinazolinone, 2-methyl-3-(methylamino)-)
59169-44-7 structure
Product Name:4(3H)-Quinazolinone, 2-methyl-3-(methylamino)-
CAS No:59169-44-7
MF:C10H11N3O
MW:189.213841676712
CID:339645
PubChem ID:10703238
Update Time:2025-04-19
4(3H)-Quinazolinone, 2-methyl-3-(methylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 4(3H)-Quinazolinone, 2-methyl-3-(methylamino)-
- 2-methyl-3-(methylamino)quinazolin-4-one
- 2-methyl-3-(methylamino)-4(3H)-quinazolinone
- 2-methyl-3-(methylamino)-3,4-dihydroquinazolin-4-one
- 2-Methyl-3-(methylamino)quinazolin-4(3H)-one
- SCHEMBL1520943
- 59169-44-7
- DTXSID00443716
- 2-methyl-3-methylaminoquinazolin-4-one
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- Inchi: 1S/C10H11N3O/c1-7-12-9-6-4-3-5-8(9)10(14)13(7)11-2/h3-6,11H,1-2H3
- InChI Key: CYJKBBXERJCRNW-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2N=C(C)N1NC
Computed Properties
- Exact Mass: 189.09033
- Monoisotopic Mass: 189.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 44.7Ų
Experimental Properties
- PSA: 44.7
4(3H)-Quinazolinone, 2-methyl-3-(methylamino)- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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